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Abstract

Diglycolic acid, also known as 2,2'-oxydiacetic acid, is a dicarboxylic acid that has found
applications in various fields, from the synthesis of polymers and plasticizers to its use as a
chelating agent. Its history is rooted in the foundational period of organic chemistry in the mid-
19th century. This guide provides a comprehensive overview of the history of its discovery, the
evolution of its synthetic methodologies, and its key physicochemical properties. Detailed
experimental protocols for its preparation are provided, along with a summary of its
toxicological profile, which is of particular relevance in the context of diethylene glycol
metabolism.

Introduction: A Historical Perspective

The mid-19th century was a transformative era for chemistry, with the rejection of vitalism—the
theory that organic compounds could only be produced by living organisms—paving the way
for the laboratory synthesis of a vast array of carbon-based molecules.[1][2][3] It was within this
vibrant scientific landscape that diglycolic acid was first described.

The initial preparations of diglycolic acid were reported in 1861, independently, by two
prominent chemists: the French chemist Charles Adolphe Wurtz and the German chemist
Wilhelm Heinrich Heintz.[4]
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Charles Adolphe Wurtz (1817-1884) was a significant figure in the development of organic
chemistry, known for the Wurtz reaction and his work on glycols and amines.[5][6][7][8][9] His
research into the reactions of ethylene oxide and polyatomic alcohols likely led him to the
oxidation of diethylene glycol.[5]

Wilhelm Heinrich Heintz (1817-1880) was a German structural chemist who made significant
contributions to the understanding of fatty acids and nitrogen-containing organic compounds.
[10][11][12][13][14] His work often involved the study of the reactions of various organic acids,
and it was in this context that he investigated the reaction of chloroacetic acid.[13]

The concurrent discovery of diglycolic acid by these two chemists, through different synthetic
routes, highlights the rapid pace of exploration in organic synthesis during this period.

Historical Timeline of Diglycolic Acid

W Wilhelm Heintz
Independent Discovery of
Diglycolic Acid Oxidation of Diethylene Glycol
Adolphe Wurtz

Click to download full resolution via product page
A diagram illustrating the independent discovery of diglycolic acid in 1861.

Physicochemical Properties

Diglycolic acid is a white, crystalline solid that is readily soluble in water.[4] Its key physical
and chemical properties are summarized in the table below.
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Property Value Reference
IUPAC Name 2,2'-Oxydiacetic acid [4]

CAS Number 110-99-6 [15]
Molecular Formula C4HeOs [15]

Molar Mass 134.09 g/mol [15]

Melting Point 140-144 °C [4][15]
pKai 2.79 (at 20 °C) [4]

pKaz 3.93 (at 20 °C) [4]

Water Solubility Readily soluble [4]

Ethanol Solubility Soluble (5% solution is clear to (16]

slightly hazy)

Appearance

White, odorless, crystalline

solid

[4]

Synthetic Methodologies

The synthesis of diglycolic acid has evolved from the initial laboratory preparations to more

efficient industrial processes. The two primary historical routes remain the foundation for many

modern methods.

Oxidation of Diethylene Glycol

This method, pioneered by Wurtz, involves the oxidation of the primary alcohol groups of

diethylene glycol to carboxylic acids. Various oxidizing agents have been employed over the

years, with nitric acid being one of the most common in early procedures.

Materials:

» Diethylene glycol

e Concentrated nitric acid (e.g., 68%)
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o (Optional) Oxidation catalyst (e.g., vanadium(V) oxide)
Procedure:

 |In areaction vessel equipped with a stirrer, thermometer, and a condenser, charge the
diethylene glycol.

o Slowly add concentrated nitric acid to the diethylene glycol while maintaining the
temperature of the reaction mixture. The reaction is exothermic and may require external
cooling. A typical reaction temperature is around 70 °C.[4]

o (Optional) If using a catalyst, add it to the reaction mixture before the addition of nitric acid.

 After the addition of nitric acid is complete, continue to stir the mixture at the reaction
temperature for a specified period to ensure complete oxidation.

» Upon completion of the reaction, the diglycolic acid can be isolated by crystallization. This
may involve cooling the reaction mixture and filtering the resulting precipitate. In some multi-
stage processes, the mother liquor, which may contain unreacted diethylene glycol, is
recycled to improve the overall yield.[4]

Yields: Yields for the nitric acid oxidation can vary significantly depending on the reaction
conditions. Single-stage processes may yield around 58-60%, even with a catalyst.[4]
However, multi-stage processes with recycling of the mother liquor can achieve yields of up to
99%.[4]

Reaction of Chloroacetic Acid with a Base

This method, first reported by Heintz, involves the nucleophilic substitution of the chlorine atom
in chloroacetic acid by a hydroxyl group, followed by ether formation.

Materials:
e Chloroacetic acid
e Barium hydroxide solution

e A suitable acid for acidification (e.g., sulfuric acid)
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Procedure:
¢ In a reaction vessel, dissolve chloroacetic acid in water.

» Slowly add a solution of barium hydroxide to the chloroacetic acid solution while heating the

mixture.

e Maintain the reaction at an elevated temperature with stirring for a sufficient time to allow the
reaction to go to completion.

 After the reaction is complete, cool the mixture and acidify it with a suitable acid, such as
sulfuric acid. This will precipitate the barium as barium sulfate and leave the diglycolic acid
in solution.

 Filter the mixture to remove the barium sulfate precipitate.

o The diglycolic acid can then be isolated from the aqueous solution by evaporation of the
water, followed by crystallization.

Yields: This method has been reported to produce diglycolic acid in yields of up to 68%.[4]

Modern Industrial Synthesis Methods

While the foundational methods are still relevant, industrial production often employs catalytic
oxidation with air or oxygen to avoid the use of stoichiometric and corrosive oxidizing agents
like nitric acid.

General Procedure: This process involves passing air or oxygen through diethylene glycol in
the presence of a heterogeneous catalyst at elevated temperatures and pressures.

Catalysts:
o Platinum-based catalysts can provide yields of around 90%.[4]

o Bismuth-platinum catalysts have been reported to achieve yields of up to 95% under
optimized conditions.[4]
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Wurtz Method (Oxidation)

Nitric Acid
Air/O2 (with catalyst)

Diethylene Glycol 2 *» Diglycolic Acid

Heintz Method (from Chloroacetic Acid)

Chloroacetic Acid Base (¢.9., Ba(OH)2) Reaction with Base Acidification
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Key synthetic workflows for the preparation of diglycolic acid.

Applications

The applications of diglycolic acid have expanded since its discovery, leveraging its
dicarboxylic acid functionality and chelating properties.

o Polymers and Plasticizers: Diesters of diglycolic acid with higher alcohols are used as
plasticizers for polymers such as polyvinyl chloride (PVC).[4]

» Chelating and Descaling Agent: Basic solutions of diglycolic acid are effective in removing
limescale deposits in industrial systems like heat exchangers and boilers, as well as in gas
and oil bores.[4][17]

o Organic Synthesis: It serves as a building block in the synthesis of other organic compounds.
[17]

e Suture Manufacturing: It is used in the preparation of glycolides, which are precursors for the
manufacture of absorbable sutures.[17]

Toxicology and Biological Significance
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Diglycolic acid is the primary toxic metabolite of diethylene glycol (DEG), a compound that
has been responsible for numerous poisoning incidents.[4] The toxicity of diglycolic acid is
primarily targeted at the kidneys, where it can cause severe complications, including fatal

outcomes.[4]

The mechanism of diglycolic acid-induced toxicity involves mitochondrial dysfunction. It acts
as an inhibitor of succinate dehydrogenase (Complex Il) in the electron transport chain. This
inhibition disrupts cellular respiration and leads to a depletion of ATP. Additionally, diglycolic
acid is a calcium chelator, which can further disrupt mitochondrial function.
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The toxicological pathway of diglycolic acid as a metabolite of diethylene glycol.

Conclusion

The history of diglycolic acid is a microcosm of the development of organic chemistry, from its
early discoveries in the mid-19th century to the development of sophisticated industrial
processes. While its applications are varied, its significance in the field of toxicology as the
toxic metabolite of diethylene glycol underscores the importance of understanding the
metabolic fate of industrial chemicals. This guide has provided a comprehensive overview of
the key aspects of diglycolic acid for researchers and professionals in the chemical and
pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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